Cas no 795260-68-3 (5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 795260-68-3
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• MDL: MFCD05170153
• CID: 556460
• PubChem ID: 3656861
• Update Time: 2025-10-29

5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 5-[4-(phenylmethoxy)phenyl]-
• 3-(4-phenylmethoxyphenyl)-1H-pyrazole-5-carboxylic acid
• 5-(4-(Benzyloxy)phenyl)-1H-pyrazole-3-carboxylic acid
• 5-[4-(phenylmethoxy)phenyl]-1H-Pyrazole-3-carboxylic acid
• RW2323
• CS-0326378
• AKOS015839387
• FT-0759986
• A864847
• 3-[4-(benzyloxy)phenyl]-1H-pyrazole-5-carboxylic acid
• SCHEMBL2819762
• 5-[4-(benzyloxy)phenyl]-1H-pyrazole-3-carboxylic acid
• DTXSID20394731
• 795260-68-3
• DS-0118
• DB-001831

• MDL： MFCD05170153
• Inchi： 1S/C17H14N2O3/c20-17(21)16-10-15(18-19-16)13-6-8-14(9-7-13)22-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,18,19)(H,20,21)
• InChI Key： JFCYETQEMDKJAU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 294.10000
• Monoisotopic Mass: 294.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 590.3±50.0°C at 760 mmHg
• Flash Point: 310.8±30.1 °C
• Refractive Index: 1.649
• PSA: 75.21000
• LogP: 3.35390
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid

5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic Acid: A Comprehensive Guide to Its Properties and Applications

The compound 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 795260-68-3) is a specialized chemical with significant potential in pharmaceutical and biochemical research. This article delves into its properties, synthesis, applications, and relevance in modern scientific advancements.

5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid belongs to the pyrazole carboxylic acid family, known for their versatile roles in medicinal chemistry. The presence of the benzyloxyphenyl group enhances its biological activity, making it a valuable intermediate in drug development. Researchers are increasingly interested in this compound due to its potential applications in targeting inflammatory pathways and enzyme inhibition.

One of the key features of 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid is its structural adaptability. The pyrazole ring serves as a core scaffold, allowing for modifications that can lead to novel therapeutic agents. This adaptability aligns with current trends in AI-driven drug discovery, where computational models predict the efficacy of such compounds in treating diseases like arthritis and metabolic disorders.

The synthesis of 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Its carboxylic acid functionality provides a reactive site for further derivatization, enabling the creation of esters, amides, and other derivatives with enhanced bioavailability. This flexibility is crucial for researchers exploring personalized medicine approaches.

In recent years, the demand for 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid has grown, particularly in academic and industrial labs focusing on small molecule therapeutics. Its role as a building block in kinase inhibitor development has garnered attention, as kinases are prime targets in cancer and autoimmune disease research. This compound's ability to modulate enzyme activity makes it a promising candidate for next-generation treatments.

From a commercial perspective, 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid is available through specialized chemical suppliers, often with custom synthesis options. Researchers frequently inquire about its solubility, stability, and storage conditions, highlighting the need for detailed technical data. Proper handling and storage are essential to maintain its integrity, especially for long-term projects.

The compound's relevance extends to green chemistry initiatives, where scientists seek sustainable synthesis routes. Optimizing the production of 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid with minimal waste and energy consumption aligns with global efforts to reduce the environmental impact of chemical manufacturing. This aspect resonates with the growing emphasis on ESG (Environmental, Social, and Governance) criteria in the pharmaceutical industry.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary studies suggest that derivatives of 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid may exhibit neuroprotective properties, making them candidates for Alzheimer's and Parkinson's disease studies. This connection to brain health is a hot topic, given the rising prevalence of these conditions worldwide.

For those working in high-throughput screening, 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid offers a valuable template for generating diverse compound libraries. Its modular structure allows for rapid analog synthesis, facilitating the discovery of new bioactive molecules. This application is particularly relevant in the era of precision medicine, where tailored therapies are becoming the norm.

In summary, 5-(4-Benzyloxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 795260-68-3) is a multifaceted compound with broad applications in drug discovery and biochemical research. Its unique structure, combined with its potential in addressing pressing medical challenges, ensures its continued importance in scientific innovation. As research progresses, this compound is likely to play a pivotal role in developing new therapies for a range of health conditions.